Cas no 1807184-44-6 (4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid)

• Product Name: 4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid
• CAS No: 1807184-44-6
• MF: C₁₀H₆BrF₂NO₃
• MW: 306.060348987579
• CID: 4946373
• Update Time: 2025-05-23

4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid

• Inchi： 1S/C10H6BrF2NO3/c11-3-5-2-8(17-10(12)13)7(9(15)16)1-6(5)4-14/h1-2,10H,3H2,(H,15,16)
• InChI Key： GFOJCCXIEPGUHV-UHFFFAOYSA-N
• SMILES： BrCC1C(C#N)=CC(C(=O)O)=C(C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 331
• XLogP3: 2.6
• Topological Polar Surface Area: 70.3

Additional information on 4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid

Introduction to 4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic Acid (CAS No. 1807184-44-6)

The compound4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid, identified by the CAS registry numberCAS No. 1807184-44-6, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of benzoic acids, which are widely studied for their versatile chemical properties and roles in drug discovery, agrochemicals, and advanced materials synthesis.

The structure of4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid features a benzoic acid backbone with three distinct substituents: a bromomethyl group at the para position, a cyano group at the meta position, and a difluoromethoxy group at the ortho position. These substituents confer unique electronic and steric properties to the molecule, making it an attractive candidate for various chemical transformations and applications.

Recent studies have highlighted the importance ofbenzoic acids in medicinal chemistry, particularly as scaffolds for designing bioactive molecules. The presence of electron-withdrawing groups like cyano and difluoromethoxy in this compound enhances its ability to participate in hydrogen bonding and other non-covalent interactions, which are crucial for molecular recognition in biological systems.

The synthesis of4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid involves multi-step organic reactions, including Friedel-Crafts acylation, nucleophilic substitution, and oxidation processes. Researchers have optimized these steps to achieve high yields and purity, ensuring the compound's reliability for downstream applications.

In terms of applications,benzoic acids like this compound are being explored in drug development for their potential as kinase inhibitors or modulators of other therapeutic targets. The bromomethyl group provides a site for further functionalization, enabling the creation of diverse derivatives with tailored biological activities.

Environmental scientists are also investigating the fate and transport of compounds likeCAS No. 1807184-44-6 in aquatic systems. Understanding their biodegradation pathways is essential for assessing their environmental impact and ensuring sustainable use.

In conclusion,4-Bromomethyl-5-cyano-2-(difluoromethoxy)benzoic acid represents a valuable addition to the arsenal of chemical building blocks available for modern research and development. Its unique structure, combined with recent advancements in synthetic methodologies and application studies, positions it as a key player in future innovations across multiple disciplines.